Cas no 1430806-04-4 (PF 05089771)

• Product Name: PF 05089771
• CAS No: 1430806-04-4
• MF: C₂₅H₂₀Cl₂FN₅O₆S₃
• MW: 672.555603027344
• MDL: MFCD30146405
• CID: 4599322
• PubChem ID: 329823831
• Update Time: 2025-07-16

PF 05089771 Chemical and Physical Properties

Names and Identifiers

• 4-[2-(3-Amino-1H-pyrazol-4-yl)-4-chlorophenoxy]-5-chloro-2-fluoro-N-4-thiazolyl-benzenesulfonamide 4-methylbenzenesulfonate (1:1)
• 4-[2-(5-Amino-1H-pyrazol-4-yl)-4-chloro-phenoxy]-5-chloro-2-fluoro-N-thiazol-4-yl-benzenesulfonamide p-toluene sulfonate salt
• PF-05089771 p-toluene sulfonate salt
• PF-05089771 (tosylate)
• 4-[2-(3-Amino-1H-pyrazol-4-yl)-4-chlorophenoxy]-5-chloro-2-fluoro-N-4-thiazolylbenzenesulfonamide tosylate
• PF-05089771 >=98% (HPLC)
• PF 05089771 tosylate
• PF 05089771
• 4-[2-(3-amino-1H-pyrazol-4-yl)-4-chlorophenoxy]-5-chloro-2-fluoro-N-(1,3-thiazol-4-yl)benzenesulfonamide; para-toluene sulfonate
• TS-09675
• PF 05089771 (tosylate)
• 4-[2-(5-amino-1H-pyrazol-4-yl)-4-chlorophenoxy]-5-chloro-2-fluoro-N-(1,3-thiazol-4-yl)benzenesulfonamide;4-methylbenzenesulfonic acid
• PF-05089771 tosylate
• HY-12883B
• PF-05089771, >=98% (HPLC)
• PF-05089771 Tosylate?
• Benzenesulfonamide, 4-(2-(3-amino-1H-pyrazol-4-yl)-4-chlorophenoxy)-5-chloro-2-fluoro-N-4-thiazolyl-, 4-methylbenzenesulfonate (1:1)
• 4-(2-(3-Amino-1H-pyrazol-4-yl)-4-chlorophenoxy)-5-chloro-2-fluoro-N-(thiazol-4-yl)benzenesulfonamide 4-methylbenzenesulfonate
• NG8E748OWS
• 4-[2-(5-amino-1H-pyrazol-4-yl)-4-chlorophenoxy]-5-chloro-2-fluoro-N-(1,3-thiazol-4-yl)benzenesulfonamide tosylate
• CS-0021364
• 1430806-04-4
• AKOS027470316
• EX-A6746
• SCHEMBL14880153
• SCHEMBL21968007
• 4-[2-(3-Amino-1H-pyrazol-4-yl)-4-chlorophenoxy]-5-chloro-2-fluoro-N-4-thiazolylbenzenesulfonamidetosylate
• NVKBPDYKPNYMDR-UHFFFAOYSA-N
• UNII-NG8E748OWS
• G79407

• MDL： MFCD30146405
• Inchi： 1S/C18H12Cl2FN5O3S2.C7H8O3S/c19-9-1-2-14(10(3-9)11-6-24-25-18(11)22)29-15-5-13(21)16(4-12(15)20)31(27,28)26-17-7-30-8-23-17;1-6-2-4-7(5-3-6)11(8,9)10/h1-8,26H,(H3,22,24,25);2-5H,1H3,(H,8,9,10)
• InChI Key： NVKBPDYKPNYMDR-UHFFFAOYSA-N
• SMILES： C1C(Cl)=C(OC2C(C3C(N)=NNC=3)=CC(Cl)=CC=2)C=C(F)C=1S(=O)(=O)NC1=CSC=N1.C1C=C(C)C=CC=1S(=O)(=O)O

Computed Properties

• Exact Mass: 670.9936804g/mol
• Monoisotopic Mass: 670.9936804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 42
• Rotatable Bond Count: 7
• Complexity: 927
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 222Ų

PF 05089771 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：room temp

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on PF 05089771

Professional Introduction to Compound with CAS No. 1430806-04-4 and Product Name: PF 05089771

The compound with the CAS number 1430806-04-4 and the product name PF 05089771 represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique chemical properties and potential applications in various therapeutic areas. Its molecular structure and functional groups make it a promising candidate for further investigation, particularly in the context of drug discovery and development.

In recent years, there has been a growing interest in identifying novel compounds that exhibit potent biological activity while maintaining a favorable safety profile. The compound PF 05089771, derived from the chemical framework of CAS No. 1430806-04-4, has shown remarkable promise in preclinical studies. Its ability to interact with specific biological targets has been a focal point of research, leading to several intriguing findings that warrant detailed exploration.

The molecular design of CAS No. 1430806-04-4 incorporates key features that contribute to its biological efficacy. These features include a well-defined heterocyclic core, which is known to enhance binding affinity to biological receptors, and functional groups that modulate pharmacokinetic properties. Such structural attributes have been meticulously optimized to ensure that the compound not only achieves high potency but also exhibits minimal off-target effects.

One of the most compelling aspects of PF 05089771 is its potential application in addressing complex diseases. Current research indicates that this compound may have therapeutic relevance in conditions such as cancer, neurodegenerative disorders, and inflammatory diseases. The ability of CAS No. 1430806-04-4 to modulate key signaling pathways has been demonstrated in vitro, suggesting its potential as a lead compound for further drug development.

The synthesis and characterization of CAS No. 1430806-04-4 have been conducted with rigorous attention to detail, ensuring that the final product meets the highest standards of purity and consistency. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been employed to confirm the structural integrity of the compound. These analytical methods provide critical insights into the molecular interactions that underpin its biological activity.

In addition to its pharmacological potential, PF 05089771 has demonstrated interesting pharmacokinetic properties. Studies have shown that it exhibits favorable solubility, bioavailability, and metabolic stability, which are essential characteristics for any potential therapeutic agent. These findings suggest that the compound may be suitable for oral administration, thereby enhancing patient compliance and convenience.

The preclinical development of CAS No. 1430806-04-4 has involved extensive testing in various model systems. In vivo studies have revealed that the compound induces significant therapeutic effects without causing notable toxicities at relevant doses. This balance between efficacy and safety is crucial for advancing a candidate into clinical trials and ultimately into clinical practice.

The ongoing research into CAS No. 1430806-04-4 and its derivatives continues to yield exciting results. Investigators are exploring novel synthetic routes to optimize yield and purity, as well as investigating new analogs with enhanced biological activity. These efforts are part of a broader initiative to develop next-generation therapeutics that address unmet medical needs.

The integration of computational modeling and high-throughput screening techniques has accelerated the discovery process for compounds like PF 05089771. By leveraging these technologies, researchers can rapidly identify promising candidates for further validation, thereby expediting the drug development timeline. This interdisciplinary approach underscores the importance of collaboration between chemists, biologists, and pharmacologists in bringing innovative treatments to fruition.

The regulatory landscape for new therapeutics is increasingly stringent, necessitating comprehensive documentation of safety and efficacy data before market approval can be granted. The thorough characterization of CAS No. 1430806-04-4, including its chemical synthesis, physicochemical properties, and toxicological profile, ensures that it meets these regulatory requirements. This meticulous approach enhances confidence among stakeholders and facilitates smoother progression through clinical trials.

In conclusion, the compound with CAS number 1430806-04-4, marketed as product name PF 05089771 , represents a significant advancement in biomedical research. Its unique chemical properties and promising biological activity make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it holds great potential for improving patient outcomes across multiple disease indications.